Cas no 2172453-87-9 (5-cyclopropyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclopropyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172453-87-9
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5567911
• PubChem ID: 165595674
• Update Time: 2025-06-07

5-cyclopropyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172453-87-9
• EN300-1594667
• 5-cyclopropyl-1-[2-(2-hydroxyethoxy)ethyl]-1H-1,2,3-triazole-4-carbaldehyde
• 5-cyclopropyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C10H15N3O3/c14-4-6-16-5-3-13-10(8-1-2-8)9(7-15)11-12-13/h7-8,14H,1-6H2
• InChI Key： NTCAYVPUPJJQLH-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(=C(C=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-cyclopropyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2172453-87-9 and Product Name: 5-cyclopropyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carbaldehyde

The compound identified by the CAS number 2172453-87-9 and the product name 5-cyclopropyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a triazole ring and an aldehyde functional group, make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit inhibitory effects on various enzymatic targets. The triazole moiety is known for its stability and versatility in biological systems, often serving as a key pharmacophore in medicinal chemistry. The aldehyde group at the 4-position of the triazole ring not only contributes to the molecule's reactivity but also enhances its potential for further derivatization, allowing for the creation of more complex and tailored chemical entities.

The 5-cyclopropyl substituent in the molecular structure adds another layer of complexity, influencing both the electronic properties and the spatial arrangement of atoms within the molecule. This substitution pattern can significantly impact the compound's solubility, bioavailability, and interaction with biological targets. The 1-2-(2-hydroxyethoxy)ethyl side chain further modulates the molecule's physicochemical properties, potentially enhancing its ability to cross biological membranes and reach target sites within cells.

Recent studies have highlighted the importance of understanding the structural determinants that govern the biological activity of heterocyclic compounds. The triazole-4-carbaldehyde scaffold has shown promise in various pharmacological assays, including those targeting inflammatory pathways, bacterial infections, and even certain types of cancer. The unique combination of functional groups in this compound makes it an attractive candidate for further exploration in both academic research and industrial drug development pipelines.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. The presence of multiple reactive sites allows for extensive chemical modification, enabling researchers to optimize key pharmacokinetic properties such as metabolic stability, binding affinity, and selectivity. Additionally, the structural motif is amenable to modifications that could enhance its bioavailability and reduce potential side effects.

Current research trends indicate that compounds featuring triazole rings are increasingly being explored for their antimicrobial properties. The 5-cyclopropyl group may contribute to enhanced binding interactions with bacterial enzymes or receptors, potentially leading to more effective treatments against resistant strains. Furthermore, the aldehyde functionality could serve as a site for covalent bond formation with biological targets, increasing drug efficacy by ensuring prolonged residence time at the site of action.

The 1H-1,2,3-triazole-4-carbaldehyde core structure has also shown promise in addressing unmet medical needs related to chronic inflammatory diseases. By modulating key signaling pathways involved in inflammation, this compound could offer a new therapeutic approach for conditions such as rheumatoid arthritis or inflammatory bowel disease. Preliminary computational studies suggest that optimal binding interactions can be achieved by fine-tuning steric and electronic properties through strategic functionalization.

In conclusion, the compound with CAS number 2172453-87-9 and product name 5-cyclopropyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this class of molecules, it is likely that compounds like this will play an increasingly important role in future medical treatments.